Cas no 724749-05-7 (5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol)

5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a dimethylaminophenyl group and a methyl group at the 4-position, along with a thiol functional group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and coordination chemistry applications. The presence of both electron-donating (dimethylamino) and sulfur-containing (thiol) moieties enhances its utility in metal complexation and as a building block for biologically active molecules. Its stability and well-defined chemical properties facilitate precise modifications, supporting research in medicinal chemistry and material science.
5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol structure
724749-05-7 structure
Product Name:5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No:724749-05-7
MF:C11H14N4S
MW:234.320660114288
MDL:MFCD04059448
CID:558674
PubChem ID:5184873
Update Time:2025-06-06

5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(4-(Dimethylamino)phenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
    • 3-[4-(dimethylamino)phenyl]-4-methyl-1H-1,2,4-triazole-5-thione
    • 3H-1,2,4-Triazole-3-thione,5-[4-(dimethylamino)phenyl]-2,4-dihydro-4-methyl-
    • 5-[4-(Dimethylamino)phenyl]-4-methyl-4H-1,2,4-triazole-3-thiol
    • 5-[4-(dimethylamino)phenyl]-4-methyl-1,2,4-triazole-3-thiol
    • AC1NPTJV
    • ALBB-003368
    • CTK6H9706
    • CTK8F6677
    • MolPort-000-871-381
    • MFCD04059448
    • AKOS000678521
    • DTXSID50409261
    • AKOS030242886
    • CS-0315636
    • 724749-05-7
    • VS-06139
    • AT31266
    • 5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD04059448
    • Inchi： 1S/C11H14N4S/c1-14(2)9-6-4-8(5-7-9)10-12-13-11(16)15(10)3/h4-7H,1-3H3,(H,13,16)
    • InChI Key： ROIBCPQYBHZTGE-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2C=CC(=CC=2)N(C)C)N1C

Computed Properties

  • Exact Mass: 234.09400
  • Monoisotopic Mass: 234.09391764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63Ų

Experimental Properties

  • PSA: 72.75000
  • LogP: 1.83680

5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:724749-05-7)5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol
Order Number:A1173363
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:25
Price ($):276.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:724749-05-7)5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol
A1173363
Purity:99%
Quantity:5g
Price ($):276.0
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